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Compound of Interest

Compound Name: Iodomethane-13C

Cat. No.: B121761 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

Iodomethane-13C, a compound frequently used by researchers, scientists, and drug

development professionals. Adherence to these procedures is critical for ensuring laboratory

safety and regulatory compliance.

Crucial Distinction: Stable vs. Radioactive Isotopes

It is imperative to understand that Iodomethane-13C is labeled with Carbon-13, a stable, non-

radioactive isotope.[1][2] Therefore, it should not be disposed of as radioactive waste. The

disposal procedures for stable isotope-labeled compounds are dictated by the chemical

properties of the molecule itself, in this case, Iodomethane.[2][3] The waste is classified and

handled as hazardous chemical waste.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure that all safety protocols for handling

Iodomethane-13C are strictly followed. This substance is considered hazardous.[4] It is toxic if

swallowed or inhaled, harmful in contact with skin, and can cause serious eye irritation.[4]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles or a face shield, a lab coat, and chemical-resistant gloves.[5]

Ventilation: Handle the compound exclusively in a well-ventilated area or under a chemical

fume hood to avoid breathing vapors.[5]
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Avoid Contact: Prevent all personal contact, including inhalation and contact with skin and

eyes.[4]

Contaminated Clothing: Immediately remove any clothing that becomes contaminated and

launder it separately before reuse.[4]

Spill Cleanup: In case of a spill, evacuate the area. For cleanup, wear full protective

equipment. Contain and absorb the spill with inert material like sand or vermiculite, then

collect it in a suitable, closed container for disposal. Do not let the product enter drains.

Step-by-Step Disposal Procedure
The disposal of Iodomethane-13C must comply with all local, regional, and national hazardous

waste regulations.[5]

Step 1: Waste Identification and Classification The first step is to correctly classify the waste.

Iodomethane is a hazardous substance. According to the US Environmental Protection Agency

(EPA), it is assigned the following waste numbers:

D003: For reactivity.[4]

U138: When it is a discarded commercial chemical product, container residue, or spill

residue.

Step 2: Waste Segregation Proper segregation is critical to prevent dangerous chemical

reactions.

Do Not Mix: Do not mix Iodomethane-13C waste with other waste streams, especially

incompatible materials like strong oxidizing agents.[4]

Original Containers: Whenever possible, leave the chemical waste in its original container.

This ensures it is clearly identified and avoids contamination.

Step 3: Packaging and Labeling Proper packaging and labeling are essential for safe transport

and disposal.

Containers: Ensure the waste container is securely sealed and not damaged.[4] Check for

any bulging, and if found, vent the container periodically and with extreme caution.[4] Do not
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use aluminum or galvanized containers.[4]

Labeling: Label the waste container clearly. The label should include:

The full chemical name: "Iodomethane-13C"

The words "Hazardous Waste"

The specific hazards (e.g., Toxic, Flammable)

The relevant EPA waste codes (D003, U138)

Step 4: Temporary Storage Store the packaged waste in a designated, secure area while

awaiting pickup.

Location: The storage area should be a cool, dry, and well-ventilated space, away from heat

or ignition sources.

Access: The area should be locked or otherwise accessible only to authorized personnel.

Step 5: Arrange for Disposal Hazardous waste must be handled by appropriately trained

personnel and certified companies.[3]

Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department

or a certified hazardous waste disposal contractor to schedule a pickup.

Documentation: Complete any required waste disposal forms or manifests provided by your

EHS department or the disposal company.

Summary of Key Data
The following table summarizes essential quantitative and classification data for Iodomethane-
13C.
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Parameter Data Citation

Chemical Formula ¹³CH₃I [6]

CAS Number 4227-95-6 [6]

Molecular Weight 142.93 g/mol [6]

Physical Form Liquid

Density 2.340 g/mL at 25 °C

Boiling Point 42 °C

Vapor Pressure 332 mmHg (at 20 °C)

US EPA Waste Number
D003 (Reactivity), U138 (Toxic

Waste)

Hazard Class 6.1 (Toxic)

Storage Temperature 2-8°C

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Iodomethane-
13C.
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Phase 1: In-Lab Preparation

Phase 2: Storage & Collection

Phase 3: Final Disposal

Step 1: Identify & Classify
Waste as Hazardous

(Iodomethane-13C, D003, U138)

Step 2: Segregate Waste
(Keep in original container,

Do not mix)

Step 3: Package & Label
(Securely seal, attach

Hazardous Waste label)

Step 4: Store Securely
(Designated, ventilated,

and cool area)

Step 5: Arrange Pickup
(Contact EHS or certified
waste disposal vendor)

Final Disposal
(Handled by authorized
professionals according

to regulations)

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Iodomethane-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121761?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

